(1-cyclopentyl-1H-pyrazol-3-yl)methanamine

• IUPAC Name: (1-cyclopentylpyrazol-3-yl)methanamine
• InChI: InChI=1S/C9H15N3/c10-7-8-5-6-12(11-8)9-3-1-2-4-9/h5-6,9H,1-4,7,10H2
• InChI Key: ONNPLFFJTVZEEU-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)N2C=CC(=N2)CN
• Molecular Formula: C9H15N3
• Molecular Weight: 165.24 g/mol
• CAS RN: 1343600-26-9

Description

(1-cyclopentyl-1H-pyrazol-3-yl)methanamine, also known as CPP-Me, is an organic compound that has been used in scientific research for a variety of purposes. CPP-Me has a broad range of applications, including synthesis, pharmacology, and biochemistry. This compound has been studied for its potential to act as a neurotransmitter and neuroprotective agent.

Scientific Research Applications

• Chemical Synthesis and Complex Formation:

  • The compound plays a role in the formation of Cobalt(II) complexes, showing potential in materials science and catalysis. Specifically, it is involved in the formation of complexes with different geometries depending on the substitution group, which can impact the activity of the complexes in processes like polymerization (Choi et al., 2015).

• Synthesis of Novel Compounds:

  • This chemical is utilized in the synthesis of new compounds, such as ambient-temperature synthesis of related pyrazolyl methanamines. These synthesized compounds are characterized by various spectroscopic techniques, indicating their potential utility in various chemical and pharmaceutical applications (Becerra et al., 2021).

• Development of Medicinal Agents:

  • Derivatives of this compound have been explored for their potential in treating diseases like Alzheimer's, where they exhibit inhibitory activities against enzymes like acetylcholinesterase and monoamine oxidase (Kumar et al., 2013).

• Antimicrobial Activity:

  • Some derivatives of (1-cyclopentyl-1H-pyrazol-3-yl)methanamine have been evaluated for their antimicrobial properties, highlighting its potential use in the development of new antimicrobial agents (Visagaperumal et al., 2010).

• Enantioselective Synthesis:

  • The compound is used in the highly enantioselective synthesis of indole core structures, an area crucial in medicinal chemistry for creating compounds with specific chirality (Schönherr & Leighton, 2012).

• Cancer Research:

  • Research involving palladium and platinum complexes based on pyrazole Schiff bases, including (1-cyclopentyl-1H-pyrazol-3-yl)methanamine derivatives, has been conducted to explore their potential in cancer treatment (Mbugua et al., 2020).